N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide

• IUPAC Name: N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide
• InChI: InChI=1S/C22H27N3O3S2/c1-5-13-25(14-6-2)30(27,28)18-10-8-17(9-11-18)21(26)23-22-24(4)19-12-7-16(3)15-20(19)29-22/h7-12,15H,5-6,13-14H2,1-4H3
• InChI Key: CJHOSKWNIMEHJF-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)C)C
• Molecular Formula: C22H27N3O3S2
• Molecular Weight: 445.6 g/mol

Description

N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide, also known as DB772, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. DB772 belongs to the class of benzothiazole derivatives, which have shown promising results in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are essential for the survival and proliferation of cancer cells. N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a promising feature for the development of new anticancer drugs.
Biochemical and Physiological Effects:
N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis, which is the formation of new blood vessels that are necessary for tumor growth. N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide has also been found to have antibacterial and antifungal properties, which make it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it suitable for high-throughput screening assays. It has also been shown to exhibit potent anticancer activity against various cancer cell lines, which makes it a promising candidate for further research. However, N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide has some limitations, including its poor solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the research on N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide. One potential direction is the development of new analogs of N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide that have improved potency and selectivity against cancer cells. Another direction is the investigation of the mechanism of action of N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide, which could lead to the identification of new targets for the development of anticancer drugs. Additionally, the antibacterial and antifungal properties of N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide could be further explored for the development of new antibiotics.

Synthesis Methods

The synthesis of N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide involves a multistep process that starts with the reaction of 3,6-dimethyl-2-aminothiophenol with 2-chloroacetyl chloride to form the intermediate compound. The intermediate is then treated with sodium hydride and 4-dipropylsulfamoylbenzoyl chloride to yield N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide. The synthesis of N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide has been optimized to improve the yield and purity of the compound, making it suitable for further research.

Scientific Research Applications

N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer. N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide has also been found to have antibacterial and antifungal properties, which make it a potential candidate for the development of new antibiotics.